3-(3,5-Dimethylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H23N3O3S2/c1-13-9-14(2)11-15(10-13)23-19(25)18-16(3-8-27-18)21-20(23)28-12-17(24)22-4-6-26-7-5-22/h9-11H,3-8,12H2,1-2H3
• InChI Key: RKJZHOWZZIPEDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCOCC4)C
• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol

Description

3-(3,5-Dimethylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H23N3O3S2 and its molecular weight is 417.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

This compound is part of a broader class of molecules that have been explored for their synthetic pathways and structural features. For instance, the synthesis of thieno[3,2-d]pyrimidine derivatives has been achieved through reactions involving specific reagents to introduce various functional groups, leading to compounds with potential antitumor activity. These compounds have been evaluated against several human cancer cell lines, showing promising results comparable to doxorubicin in certain cases (Hafez & El-Gazzar, 2017). Another study focused on synthesizing tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, highlighting a versatile synthetic method and spectral characterization of these compounds (Zaki, Radwan, & El-Dean, 2017).

Biological Activities

The thieno[3,2-d]pyrimidine skeleton has been a target for synthesizing compounds with various biological activities. Research has indicated the potential for these compounds in anticancer, antimicrobial, and anti-inflammatory applications. For example, specific derivatives have displayed potent anticancer activity against breast, cervical, and colonic carcinoma cell lines, highlighting their therapeutic potential (Hafez & El-Gazzar, 2017). Additionally, certain compounds within this class have been investigated for their antimicrobial activity, offering insights into their potential as novel antimicrobial agents (Majithiya & Bheshdadia, 2022).